Cas no 2171699-14-0 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid)

1-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid is a specialized Fmoc-protected amino acid derivative featuring a unique azetidine-3-carboxylic acid scaffold with a hydroxyl group at the 3-position. The compound is designed for peptide synthesis, particularly in solid-phase applications, where the Fmoc group ensures selective deprotection under mild basic conditions. The hex-5-enoyl side chain introduces an alkene functionality, enabling further modifications via click chemistry or cross-coupling reactions. The hydroxylated azetidine ring enhances conformational rigidity and potential hydrogen-bonding interactions, making it valuable in medicinal chemistry for probing structure-activity relationships. This derivative is suitable for constructing constrained peptides or peptidomimetics with improved metabolic stability and target selectivity.
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid structure
2171699-14-0 structure
Product Name:1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid
CAS No:2171699-14-0
MF:C25H26N2O6
MW:450.483747005463
CID:6135522
PubChem ID:165510199
Update Time:2025-06-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid
    • 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-5-enoyl]-3-hydroxyazetidine-3-carboxylic acid
    • EN300-1542491
    • 2171699-14-0
    • Inchi: 1S/C25H26N2O6/c1-2-3-12-21(22(28)27-14-25(32,15-27)23(29)30)26-24(31)33-13-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h2,4-11,20-21,32H,1,3,12-15H2,(H,26,31)(H,29,30)
    • InChI Key: WKADUARGZQIFEE-UHFFFAOYSA-N
    • SMILES: OC1(C(=O)O)CN(C(C(CCC=C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1

Computed Properties

  • Exact Mass: 450.17908655g/mol
  • Monoisotopic Mass: 450.17908655g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 9
  • Complexity: 742
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 116Ų

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid Pricemore >>

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1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid Related Literature

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2171699-14-0): A Comprehensive Overview

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid (CAS No. 2171699-14-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, Fmoc-Aze(CO)-OH, is a key intermediate in the synthesis of various bioactive molecules and therapeutic agents. Its unique structural features and chemical properties make it an essential building block in the development of novel drugs and therapeutic strategies.

The structure of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid is characterized by a combination of functional groups that confer specific reactivity and biological activity. The Fmoc (fluorenylmethoxycarbonyl) protecting group at the amino terminus ensures that the compound remains stable during synthetic manipulations, while the hexenoyl moiety introduces a double bond that can participate in various chemical reactions. The 3-hydroxyazetidine ring, a four-membered heterocyclic structure, adds further complexity and reactivity to the molecule.

In recent years, significant advancements have been made in understanding the synthetic routes to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid. One notable approach involves the sequential addition of functional groups to a preformed azetidine scaffold. This method allows for precise control over the stereochemistry and regiochemistry of the final product, ensuring high yields and purity. Another innovative strategy involves the use of transition-metal-catalyzed reactions, which have proven to be highly efficient in constructing complex organic molecules with high selectivity.

The biological activity of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid has been extensively studied in various biological systems. Research has shown that this compound exhibits potent inhibitory effects on specific enzymes involved in disease pathways, making it a promising candidate for drug development. For instance, studies have demonstrated its ability to inhibit proteases, kinases, and other key enzymes implicated in cancer, neurodegenerative diseases, and inflammatory conditions.

One of the key areas where 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-5-enoyl-3-hydroxyazetidine-3-carboxylic acid has shown promise is in the treatment of cancer. Preclinical studies have indicated that this compound can effectively target and inhibit cancer cell proliferation by disrupting critical signaling pathways. Additionally, its ability to cross the blood-brain barrier makes it a valuable candidate for treating brain tumors and other central nervous system disorders.

The pharmacokinetic properties of 1-2-{(9H-fluoren‐9‐yl)methoxycarbonyl}amino)hex‐5‐enoyl‐3‐hydroxyazetidine‐3‐carboxylic acid have also been extensively investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic efficacy. The compound's high solubility and stability in physiological conditions contribute to its suitability for various drug delivery systems, including oral and intravenous administration.

In addition to its potential as a therapeutic agent, 1‐2‐({(9H‐fluoren‐9‐yl)methoxycarbonyl}amino)hex‐5‐enoyl‐3‐hydroxyazetidine‐3‐carboxylic acid has also found applications in chemical biology research. Its unique structure makes it an excellent tool for probing protein-protein interactions and studying cellular processes at the molecular level. Researchers have utilized this compound to develop novel probes and inhibitors that can selectively target specific proteins or pathways, providing valuable insights into disease mechanisms.

The future prospects for 1‌‌‌‌‌‌‌‌‌‌‑2‌‌‑({(9H‌‌‑fluoren‌‌‑9‌‌‑yl)methoxycarbonyl}amino)hex‌‌‑5‌‌‑enoyl‌‌‑3‌‌‑hydroxyazetidine‌‌‑3‌‌‑carboxylic acid are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop more efficient synthetic methods to increase its availability for large-scale production.

In conclusion, 1​​​​​‍‍‍‍‍‍‍‍‍‍​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‎‍‍‍‍‍‍‍‍‍‍−2−({(9H−fluoren−9−yl)methoxycarbonyl}amino)hex−5−enoyl−3−hydroxyazetidine−3−carboxylic acid (CAS No. 2171699−14−0) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it a valuable tool for developing novel therapeutics and advancing our understanding of complex biological processes.

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